(5-Morpholinopyridin-2-yl)methanol

• CAS No.: 1126370-10-2
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: (5-morpholin-4-ylpyridin-2-yl)methanol
• InChI: InChI=1S/C10H14N2O2/c13-8-9-1-2-10(7-11-9)12-3-5-14-6-4-12/h1-2,7,13H,3-6,8H2
• InChI Key: PTHQIRXRDLFCAK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CN=C(C=C2)CO

Description

(5-Morpholinopyridin-2-yl)methanol is a pyridine derivative featuring a morpholino substituent at the 5-position and a hydroxymethyl group at the 2-position of the pyridine ring. This compound is of interest in medicinal chemistry and organic synthesis due to its structural versatility. For instance, it has been utilized as a key intermediate in the synthesis of GLPG3667, a selective ATP-competitive tyrosine kinase 2 inhibitor investigated for therapeutic applications . The morpholino group enhances solubility and modulates electronic properties, while the hydroxymethyl group provides a handle for further functionalization.

Comparison with Similar Compounds

(2-Morpholinopyrimidin-5-yl)methanol

• Structure: Pyrimidine ring with morpholino at position 2 and hydroxymethyl at position 3.
• Properties : Melting point = 76–77°C; molecular weight = 195.21 g/mol .
• Key Difference: The pyrimidine ring (6-membered, two nitrogen atoms) vs.

(5-Chloro-2-methoxypyridin-3-yl)methanol

• Structure : Pyridine with chloro (position 5), methoxy (position 2), and hydroxymethyl (position 3).
• Properties: No melting point reported; molecular weight = 187.63 g/mol (calculated) .
• Key Difference: Chloro and methoxy substituents increase lipophilicity compared to morpholino, which may reduce aqueous solubility.

(5,6-Dimethoxypyridin-2-yl)methanol

• Structure : Pyridine with methoxy groups at positions 5 and 6, and hydroxymethyl at position 2.
• Properties : Molecular weight = 199.20 g/mol (calculated) .
• Key Difference : Dimethoxy groups enhance steric bulk and electron-donating effects, which could influence reactivity in cross-coupling reactions.

Table 1: Comparative Data for Selected Compounds

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents	Source
(5-Morpholinopyridin-2-yl)methanol	210.25 (calculated)	Not reported	Morpholino (5), hydroxymethyl (2)
(2-Morpholinopyrimidin-5-yl)methanol	195.21	76–77	Morpholino (2), hydroxymethyl (5)
(5-Chloro-2-methoxypyridin-3-yl)methanol	187.63 (calculated)	Not reported	Chloro (5), methoxy (2)
(5-Iodopyridin-3-yl)methanol	235.03 (calculated)	Not reported	Iodo (5), hydroxymethyl (3)

Key Observations:

Morpholino vs. Halogen/Methoxy: Morpholino-containing compounds (e.g., (5-Morpholinopyridin-2-yl)methanol) are likely more polar than halogenated analogs, improving solubility in polar solvents .

Synthetic Utility: The hydroxymethyl group in (5-Morpholinopyridin-2-yl)methanol enables further derivatization, as seen in its use in Pd-catalyzed cross-coupling reactions with amines (e.g., synthesis of GLPG3667) . In contrast, methoxy or chloro substituents may limit such reactivity without additional functionalization steps.

Thermal Stability: The pyrimidine analog (2-Morpholinopyrimidin-5-yl)methanol exhibits a defined melting point (76–77°C), suggesting higher crystallinity compared to pyridine derivatives with undefined thermal profiles .